Cas no 2229328-41-8 (4-(aminomethyl)-4-(3,3-dimethylcyclopentyl)cyclohexan-1-ol)

• Product Name: 4-(aminomethyl)-4-(3,3-dimethylcyclopentyl)cyclohexan-1-ol
• CAS No: 2229328-41-8
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 6556526
• PubChem ID: 165670506
• Update Time: 2025-07-27

4-(aminomethyl)-4-(3,3-dimethylcyclopentyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-(3,3-dimethylcyclopentyl)cyclohexan-1-ol
• EN300-1813654
• 2229328-41-8

• Inchi： 1S/C14H27NO/c1-13(2)6-3-11(9-13)14(10-15)7-4-12(16)5-8-14/h11-12,16H,3-10,15H2,1-2H3
• InChI Key： OUGFSFJJZIMJGP-UHFFFAOYSA-N
• SMILES： OC1CCC(CN)(CC1)C1CCC(C)(C)C1

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(aminomethyl)-4-(3,3-dimethylcyclopentyl)cyclohexan-1-ol

Comprehensive Overview of 4-(aminomethyl)-4-(3,3-dimethylcyclopentyl)cyclohexan-1-ol (CAS No. 2229328-41-8)

The compound 4-(aminomethyl)-4-(3,3-dimethylcyclopentyl)cyclohexan-1-ol (CAS No. 2229328-41-8) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and material science. Its complex cyclohexane and cyclopentane backbone, combined with functional groups like aminomethyl and hydroxyl, make it a versatile intermediate for synthesizing specialized polymers, pharmaceuticals, and agrochemicals. Researchers are particularly intrigued by its potential applications in drug discovery, where its rigid yet flexible structure could serve as a scaffold for targeting specific biological pathways.

In recent years, the demand for customized chemical intermediates like 4-(aminomethyl)-4-(3,3-dimethylcyclopentyl)cyclohexan-1-ol has surged, driven by advancements in high-throughput screening and computational chemistry. This compound’s steric hindrance and hydrogen-bonding capabilities are often highlighted in discussions about molecular docking and enzyme inhibition. Notably, its 3,3-dimethylcyclopentyl moiety contributes to enhanced lipophilicity, a property highly sought after in the design of blood-brain barrier-penetrating drugs.

From an industrial perspective, CAS No. 2229328-41-8 is frequently referenced in patents related to biodegradable polymers and sustainable materials. As environmental concerns grow, companies are exploring its role in green chemistry initiatives, particularly in reducing waste during synthesis. The compound’s cyclohexan-1-ol segment also aligns with trends in bio-based solvents, a hot topic in circular economy discussions.

Analytical challenges associated with 4-(aminomethyl)-4-(3,3-dimethylcyclopentyl)cyclohexan-1-ol include its chiral purity and stereoselective synthesis. Laboratories employ advanced techniques like HPLC-MS and NMR spectroscopy to ensure quality control. These methods are critical for applications requiring high enantiomeric excess, such as asymmetric catalysis or pharmaceutical formulations.

The compound’s nomenclature often leads to queries about IUPAC naming conventions and SMILES notation. For clarity, its systematic name reflects the aminomethyl substitution at the 4-position of a cyclohexane ring, which itself is substituted with a 3,3-dimethylcyclopentyl group. Such detailed naming is essential for chemical databases and regulatory compliance.

Emerging research explores the structure-activity relationship (SAR) of derivatives of CAS No. 2229328-41-8, particularly in G-protein-coupled receptor (GPCR) modulation. This aligns with broader interest in personalized medicine, where tailored molecular architectures could improve therapeutic efficacy. Discussions on platforms like ResearchGate often highlight its potential in neurodegenerative disease research.

In summary, 4-(aminomethyl)-4-(3,3-dimethylcyclopentyl)cyclohexan-1-ol represents a nexus of innovation across multiple disciplines. Its multifunctional design and synthetic adaptability position it as a valuable asset in both academic and industrial settings, resonating with contemporary priorities like sustainability, precision medicine, and advanced material engineering.